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Compound of Interest

Compound Name: MRS2179 tetrasodium

Cat. No.: B10787661 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to effectively utilize MRS2179, a selective P2Y1

receptor antagonist, in in vitro experiments.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of MRS2179?

MRS2179 is a competitive and selective antagonist of the P2Y1 purinergic receptor.[1][2] It

functions by blocking the binding of adenosine diphosphate (ADP) to the P2Y1 receptor,

thereby inhibiting downstream signaling pathways.[3][4] This receptor is a G protein-coupled

receptor (GPCR) that, upon activation by ADP, leads to platelet shape change and reversible

aggregation.[3][5]

Q2: How selective is MRS2179 for the P2Y1 receptor?

MRS2179 displays high selectivity for the P2Y1 receptor. It has a binding affinity (KB) of

approximately 100 nM for the P2Y1 receptor.[2] Its selectivity is notable over other P2

receptors, including P2X1 (IC50 = 1.15 μM), P2X3 (IC50 = 12.9 μM), P2X2, P2X4, P2Y2,

P2Y4, and P2Y6 receptors.[2]

Q3: What are the solubility and storage recommendations for MRS2179?
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The tetrasodium salt of MRS2179 is soluble in water up to 50 mM. It is recommended to store

the solid compound at -20°C. For solutions, it is best to prepare them fresh on the day of use. If

storage is necessary, aliquoted solutions can be stored at -20°C for up to one month.[6]

Troubleshooting Guide
Q1: I am observing inconsistent or no inhibition of ADP-induced responses. What could be the

issue?

Several factors could contribute to this:

Suboptimal Concentration: The optimal concentration of MRS2179 can vary depending on

the cell type and experimental conditions. A concentration of 20µM has been shown to be

effective for inhibiting ADP-induced platelet aggregation.[5] It is advisable to perform a dose-

response curve to determine the optimal concentration for your specific assay.

Agonist Concentration: The concentration of the agonist (e.g., ADP) used to stimulate the

P2Y1 receptor will influence the required concentration of the antagonist. Ensure you are

using a consistent and appropriate agonist concentration.

Compound Degradation: MRS2179, being a nucleotide analog, can be susceptible to

degradation.[1] Ensure proper storage of the compound and use freshly prepared solutions

for consistent results.

Q2: My cells are showing unexpected responses or signs of toxicity. What should I do?

High Concentration: While selective, very high concentrations of any compound can lead to

off-target effects or cellular stress. Try reducing the concentration of MRS2179.

Solvent Effects: If you are using a solvent other than water, ensure the final concentration of

the solvent in your cell culture medium is not affecting cell viability or function. Always include

a vehicle control in your experiments.

Cell Health: The overall health of your cells is crucial for obtaining reliable data. Ensure your

cells are healthy, within a suitable passage number, and free from contamination.[7]

Q3: I am having trouble dissolving MRS2179.
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MRS2179 tetrasodium salt is reported to be soluble in water. If you encounter solubility issues,

gentle warming or vortexing may help. Ensure you are using the correct salt form of the

compound, as solubility can vary.

Data Summary
Table 1: Binding Affinity and Inhibitory Concentrations of MRS2179

Parameter Value Receptor/Assay Source

KB 100 nM P2Y1 Receptor [2]

IC50 1.15 µM P2X1 Receptor [2]

IC50 12.9 µM P2X3 Receptor [2]

Optimal Concentration 20 µM
ADP-induced Platelet

Aggregation
[5]

Experimental Protocols
Protocol 1: Determination of Optimal MRS2179
Concentration for Platelet Aggregation Inhibition

Prepare Platelet-Rich Plasma (PRP): Collect whole blood from healthy donors into tubes

containing an anticoagulant. Centrifuge the blood at a low speed to separate the PRP.

Prepare MRS2179 dilutions: Prepare a stock solution of MRS2179 in water. Serially dilute

the stock solution to obtain a range of working concentrations (e.g., 1 µM, 5 µM, 10 µM, 20

µM, 50 µM).

Incubation: Pre-incubate aliquots of PRP with the different concentrations of MRS2179 or

vehicle control for a specified time (e.g., 10-15 minutes) at 37°C.

Induce Aggregation: Add a fixed concentration of ADP to induce platelet aggregation.

Measure Aggregation: Monitor platelet aggregation using a light transmission aggregometer.
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Data Analysis: Determine the concentration of MRS2179 that produces the desired level of

inhibition of ADP-induced aggregation.

Protocol 2: Calcium Imaging Assay to Assess P2Y1
Receptor Antagonism

Cell Culture: Plate cells expressing the P2Y1 receptor onto glass-bottom dishes suitable for

microscopy.

Dye Loading: Load the cells with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

according to the manufacturer's instructions.

Establish Baseline: Acquire baseline fluorescence images of the cells before adding any

reagents.

Antagonist Incubation: Add the desired concentration of MRS2179 or vehicle control to the

cells and incubate for a predetermined time.

Agonist Stimulation: Add a P2Y1 receptor agonist (e.g., ADP or 2-MeSADP) to stimulate an

increase in intracellular calcium.

Image Acquisition: Continuously record fluorescence images to monitor the changes in

intracellular calcium levels.

Data Analysis: Quantify the changes in fluorescence intensity to determine the effect of

MRS2179 on agonist-induced calcium mobilization. A reduction in the calcium signal in the

presence of MRS2179 indicates antagonism of the P2Y1 receptor.[8]
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Caption: P2Y1 Receptor Signaling Pathway and Inhibition by MRS2179.
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Caption: Workflow for Optimizing MRS2179 Concentration.
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Caption: Troubleshooting Decision Tree for Inconsistent Results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b10787661?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12595918/
https://pubmed.ncbi.nlm.nih.gov/12595918/
https://www.tocris.com/products/mrs-2179-tetrasodium-salt_0900
https://www.researchgate.net/publication/223592013_Inhibition_of_platelet_function_by_administration_of_MRS2179_a_P2Y1_receptor_antagonist
https://pubmed.ncbi.nlm.nih.gov/11166284/
https://pubmed.ncbi.nlm.nih.gov/11166284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4306013/
https://hellobio.com/mrs-2179-ammonium-salt.html
https://vistalab.com/8-ways-to-optimize-cell-cultures/
https://www.researchgate.net/figure/Effects-of-the-P2Y1-receptor-antagonist-MRS2179-on-ADP-evoked-calcium-responses-from_fig1_5509379
https://www.benchchem.com/product/b10787661#optimizing-mrs2179-concentration-for-in-vitro-experiments
https://www.benchchem.com/product/b10787661#optimizing-mrs2179-concentration-for-in-vitro-experiments
https://www.benchchem.com/product/b10787661#optimizing-mrs2179-concentration-for-in-vitro-experiments
https://www.benchchem.com/product/b10787661#optimizing-mrs2179-concentration-for-in-vitro-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10787661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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